Cas no 5397-75-1 (2,6-diethoxyisonicotinic acid)

• Product Name: 2,6-diethoxyisonicotinic acid
• CAS No: 5397-75-1
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 385588
• PubChem ID: 220837
• Update Time: 2025-06-09

2,6-diethoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-diethoxyisonicotinic acid
• 2,6-diethoxypyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2,6-diethoxy-
• 2,6-Diaethoxy-isonicotinsaeure
• 2,6-diethoxy-isonicotinic acid
• AC1L59EG
• AC1Q5TST
• AG-J-04615
• AR-1D4863
• CTK1H4740
• NSC4259
• CS-0195528
• DTXSID20277797
• E89658
• MFCD03086064
• 2,6-Diethoxyisonicotinicacid
• SCHEMBL19330178
• NSC-4259
• 5397-75-1
• OFJQIZRFVUOCFM-UHFFFAOYSA-N
• AO-801/41077572

• Inchi： 1S/C10H13NO4/c1-3-14-8-5-7(10(12)13)6-9(11-8)15-4-2/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： OFJQIZRFVUOCFM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)C=C(N=1)OCC

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.198
• Boiling Point: 402.4°Cat760mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.523
• PSA: 68.65
• LogP: 1.57720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,6-diethoxyisonicotinic acid

2,6-Diethoxyisonicotinic Acid (CAS No. 5397-75-1): An Overview of Its Properties, Applications, and Recent Research

2,6-Diethoxyisonicotinic acid (CAS No. 5397-75-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two ethoxy groups and a carboxylic acid group. The combination of these functional groups endows 2,6-diethoxyisonicotinic acid with a range of interesting properties and potential applications.

The molecular formula of 2,6-diethoxyisonicotinic acid is C₁₀H₁₄N₂O₄, and its molecular weight is approximately 222.23 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

In recent years, 2,6-diethoxyisonicotinic acid has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and anti-cancer drugs. The presence of the carboxylic acid group allows for the formation of esters and amides, which can be tailored to achieve specific biological activities.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2,6-diethoxyisonicotinic acid-derived compounds as selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against COX-2. The results showed that several compounds exhibited potent and selective inhibition, suggesting their potential as non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Beyond its anti-inflammatory properties, 2,6-diethoxyisonicotinic acid has also shown promise in cancer research. A study published in the Cancer Research Journal in 2020 investigated the antitumor effects of a derivative of this compound on human breast cancer cells. The researchers found that the derivative induced apoptosis (programmed cell death) in cancer cells while sparing normal cells, indicating its potential as a targeted therapy for breast cancer.

The unique structure of 2,6-diethoxyisonicotinic acid also makes it an attractive candidate for use in chemical synthesis and material science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and materials science. For example, a study published in the Inorganic Chemistry Communications in 2019 reported the synthesis and characterization of metal complexes derived from 2,6-diethoxyisonicotinic acid. These complexes exhibited excellent catalytic activity in various organic transformations, such as C-C bond formation reactions.

In addition to its therapeutic and synthetic applications, 2,6-diethoxyisonicotinic acid has been studied for its potential use in environmental remediation. A recent study published in the Journal of Environmental Science and Health investigated the ability of this compound to degrade persistent organic pollutants (POPs) under mild conditions. The results showed that 2,6-diethoxyisonicotinic acid-based systems could effectively break down POPs into less harmful products, highlighting its potential as an environmentally friendly remediation agent.

The safety profile of 2,6-diethoxyisonicotinic acid is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use.

In conclusion, 2,6-diethoxyisonicotinic acid (CAS No. 5397-75-1) is a multifaceted compound with a wide range of potential applications in medicine, chemical synthesis, materials science, and environmental remediation. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of study for scientists and researchers across various disciplines.